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Compound of Interest

Compound Name: D-Glucopyranose, pentaacetate

Cat. No.: B151573

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and efficient chemical handling is paramount. This document provides comprehensive, step-by-
step guidance for the safe handling, use, and disposal of D-Glucopyranose, pentaacetate, a
compound often used in synthetic carbohydrate chemistry. Adherence to these protocols is
crucial for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling D-Glucopyranose, pentaacetate, the following personal protective equipment
is mandatory to prevent exposure and ensure personal safety.
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PPE Category Specification

Wear tightly fitting safety goggles or chemical
safety glasses with side-shields conforming to
OSHA's 29 CFR 1910.133 or European
Standard EN166.[1][2]

Eye/Face Protection

- Gloves: Wear appropriate chemical-resistant
gloves (e.g., nitrile rubber). Inspect gloves prior

Skin Protection to use.[3][4]- Clothing: A lab coat or other
protective clothing should be worn to prevent
skin contact.[3][4]

Under normal laboratory conditions with
adequate ventilation, respiratory protection is
) ) not typically required.[3][4] If dust formation is
Respiratory Protection ] S
likely or ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 136

approved respirator with a particle filter.[1]

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps for the safe handling of D-Glucopyranose, pentaacetate from
receipt to use in experiments.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled with the chemical name and any hazard warnings.

Verify that the Safety Data Sheet (SDS) is accessible.

2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]
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e The storage class for this combustible solid is typically 11.
3. Preparation for Experimental Use:

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.

[4]
o Avoid the generation and accumulation of dust.[4]
e Ensure all necessary PPE is worn before handling the chemical.
e Have an emergency eyewash station and safety shower readily accessible.
4. Weighing and Dispensing:

» Handle D-Glucopyranose, pentaacetate, which is a powder or solid, with care to prevent
creating dust.[5]

» Use a spatula or other appropriate tool for transferring the solid.
» Close the container tightly after each use.
5. During the Experiment:

o An example of a typical laboratory synthesis involving D-Glucopyranose, pentaacetate is
its formation from D-glucose and acetic anhydride.[6] In such a procedure, the reaction is
heated, and subsequent steps involve cooling and precipitation in ice water.[6]

» Avoid direct contact with the skin, eyes, and clothing.[4]

« In case of accidental contact, follow the first-aid measures outlined in the SDS. For skin
contact, wash immediately with plenty of soap and water.[3] For eye contact, rinse
immediately with plenty of water for at least 15 minutes.[3]

o Be aware that this substance may cause an allergic skin reaction.[1][3]

Disposal Plan
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Proper disposal of D-Glucopyranose, pentaacetate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste ldentification and Segregation:

e Unused or waste D-Glucopyranose, pentaacetate should be treated as chemical waste.

e Segregate this waste from other laboratory waste streams.

2. Containerization:

o Place the waste material into a clearly labeled, sealed, and chemically compatible container.
e The label should include the full chemical name and any relevant hazard information.

3. Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated area away from
incompatible materials.

4. Professional Disposal:
» Dispose of the chemical waste through a licensed professional waste disposal service.[7]
e Do not dispose of D-Glucopyranose, pentaacetate down the drain or in regular trash.[7]

» All waste disposal must be handled in accordance with local, state, and federal regulations.

[11[8]
o Contaminated containers should also be disposed of as hazardous waste.[3]

Quantitative Data

The following table summarizes key physical and chemical properties of D-Glucopyranose,
pentaacetate.
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Property Value

Molecular Formula C16H22011

Molecular Weight 390.34 g/mol [5][9]

Appearance White or colorless to beige powder/solid[3][5]
Melting Point a-anomer: 109-111 °C; -anomer: 130-132 °C

Soluble in chloroform.[5] Slightly soluble in

Solubilit
Y water (1.5 mg/mL at 18 °C).[5]

logP (Octanol/Water) 0.63[5]

Note: Occupational exposure limits for D-Glucopyranose, pentaacetate have not been
established by most regulatory bodies.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling D-Glucopyranose,
pentaacetate in a laboratory setting.
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Caption: Workflow for Safe Handling of D-Glucopyranose, pentaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling D-
Glucopyranose, Pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151573#personal-protective-equipment-for-handling-
d-glucopyranose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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